Cas no 127451-11-0 (Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI))
127451-11-0 structure
Product Name:Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI)
CAS No:127451-11-0
MF:C11H14O
MW:162.228263378143
CID:897511
PubChem ID:15107629
Update Time:2025-04-19
Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI)
- 2-methyl-3-propan-2-ylbenzaldehyde
-
- Inchi: 1S/C11H14O/c1-8(2)11-6-4-5-10(7-12)9(11)3/h4-8H,1-3H3
- InChI Key: ZOJKUHSSLKZYIO-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1C)C(C)C
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
127451-11-0 (Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI)) Related Products
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